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Compound of Interest

Compound Name: Melamine acetate

CAS No.: 51674-15-8

Cat. No.: B14662047

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: There is a notable lack of specific safety and toxicological data for melamine
acetate as a distinct chemical entity. This guide provides a comprehensive hazard and safety

assessment based on the well-documented properties of its constituent components: melamine

and acetic acid. It is presumed that in an aqueous environment, melamine acetate will

dissociate into melamine and acetate ions. The information presented herein should be used

as a guide for risk assessment and for implementing appropriate safety protocols.

Executive Summary
Melamine acetate, a salt formed from the reaction of melamine and acetic acid, is primarily

utilized as an additive in the production of resins to enhance the solubility and performance of

melamine. Due to the scarcity of direct toxicological and safety data for melamine acetate, this

document evaluates its potential hazards by examining the individual toxicological profiles of

melamine and acetic acid.
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Upon dissociation in an aqueous medium, the primary hazards associated with melamine
acetate are expected to derive from the properties of melamine and acetic acid. Melamine is

recognized for its potential to cause kidney and bladder stones, with chronic exposure linked to

reproductive toxicity and carcinogenicity. Acetic acid is a corrosive substance, capable of

causing severe skin burns and eye damage. This guide provides detailed information on the

physicochemical properties, toxicological data, handling procedures, and experimental

protocols related to these components to facilitate a thorough risk assessment for professionals

handling melamine acetate.

Physicochemical Properties
A summary of the key physical and chemical properties of melamine and acetic acid is

presented below. These properties are fundamental to understanding the potential exposure

routes and the necessary safety precautions.

Property Melamine Acetic Acid

CAS Number 108-78-1[1][2][3] 64-19-7[4][5]

Molecular Formula C₃H₆N₆[2] C₂H₄O₂[6]

Molecular Weight 126.12 g/mol [2] 60.05 g/mol [6]

Appearance White powder or crystals[2][7] Colorless liquid or crystals[8]

Odor Odorless[2] Sour, vinegar-like[8]

Melting Point >300 °C (decomposes)[2] 16.6 °C[8]

Boiling Point Sublimes[2] 118.1 °C

Flash Point 300 °C (closed cup)[2] 39 °C (closed cup)[6]

Solubility in Water Slightly soluble Miscible

pH
7-8 (0.32% aqueous solution)

[2]
Acidic

Toxicological Data
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The toxicological profiles of melamine and acetic acid are distinct and contribute to the overall

hazard profile of melamine acetate.

Melamine
Melamine's toxicity is primarily associated with its effects on the renal system. Ingestion,

particularly in large amounts, can lead to the formation of insoluble crystals in the kidneys and

bladder, resulting in kidney stones and potential renal failure.[9][10]

Endpoint Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral 3,161 mg/kg [2][11]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal >1,100 mg/kg [2]

Acute Inhalation

Toxicity (LC50)
Rat Inhalation

>5,190 mg/m³ (4

h)
[2]

Carcinogenicity IARC -

Group 3: Not

classifiable as to

its

carcinogenicity to

humans.

[2]

Reproductive

Toxicity
- -

Suspected of

damaging

fertility.[11]

[11]

Target Organs - - Kidneys, Bladder [11]

Acetic Acid
Acetic acid is a corrosive substance that can cause severe damage to tissues upon contact.[6]
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Endpoint Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral 3,310 mg/kg [12]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal 1,060 mg/kg [12]

Acute Inhalation

Toxicity (LC50)
Rat Inhalation 11.4 mg/L (4 h) [6]

Skin

Corrosion/Irritatio

n

- -
Causes severe

skin burns.[6]
[6]

Serious Eye

Damage/Irritation
- -

Causes serious

eye damage.

Target Organs - -

Skin, eyes,

respiratory tract,

digestive tract.[6]

[6]

Experimental Protocols
Detailed methodologies for key toxicological assessments are crucial for interpreting the

provided data and for designing further studies.

Acute Oral Toxicity (LD50) - Up-and-Down Procedure
(UDP) - OECD Test Guideline 425
This protocol is a common method for assessing the acute oral toxicity of a substance.

Test Animals: Healthy, young adult rats of a single sex (typically females, as they are often

slightly more sensitive) are used.

Housing and Acclimatization: Animals are housed in standard conditions with controlled

temperature, humidity, and light cycle. They are acclimatized for at least 5 days before the

study.
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Fasting: Animals are fasted (food, but not water, is withheld) for a specified period (e.g.,

overnight) before dosing.

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube. The volume administered is kept as low as practical.

Dosing Procedure: The study starts with a dose at a level expected to be toxic. If the animal

survives, the next dose is increased. If the animal dies, the next dose is decreased. The

dose progression factor is typically 1.2-1.5.

Observation Period: Animals are observed for mortality and clinical signs of toxicity for at

least 14 days. Observations are made frequently on the day of dosing and at least daily

thereafter.

Data Analysis: The LD50 is calculated using the maximum likelihood method based on the

survival/death outcomes.

Hazard Identification and Risk Management
Based on the component data, the primary hazards of melamine acetate are:

Corrosivity: Due to the acetic acid component, melamine acetate solutions may be

corrosive to the skin, eyes, and respiratory tract.

Kidney and Bladder Toxicity: The melamine component poses a risk of renal stone formation

upon ingestion.

Reproductive Toxicity and Carcinogenicity: Chronic exposure to melamine is linked to

reproductive harm and is suspected of causing cancer.

Recommended Safety Precautions:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust or aerosols.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.
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Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber, neoprene) and a lab

coat.

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved

respirator with an appropriate particulate filter.

Handling and Storage: Store in a cool, dry, well-ventilated area away from incompatible

materials such as strong oxidizing agents. Keep containers tightly closed.

First Aid Measures:

Inhalation: Move to fresh air. Seek medical attention if symptoms persist.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Caption: Logical workflow for assessing the hazards of a chemical compound like melamine
acetate.
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Caption: Dissociation of melamine acetate and the primary hazards of its components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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